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Compound of Interest

Compound Name: Sodium p-hydroxybenzenesulphonate

CAS No.: 28469-73-0

Cat. No.: B3028714

Get Quote

Executive Summary
Sodium p-hydroxybenzenesulphonate (also known as sodium 4-hydroxybenzenesulfonate or sodium phenolsulfonate) is a highly versatile aromati

ingredients (APIs), difluoromethyl sulfonates, and complex coordination polymers. This whitepaper provides a comprehensive, self-validating protoco

thermodynamic control required to achieve high para-regioselectivity—this guide equips researchers with the mechanistic understanding needed to sc

Mechanistic Rationale: Kinetics vs. Thermodynamics in Phenol Sulfonation
The electrophilic aromatic substitution of phenol using concentrated sulfuric acid is a textbook example of a reaction governed by the delicate balance

negotiable for achieving high yields of the desired para-isomer.

Kinetic Control (Ortho-Isomer): At lower temperatures (25–40 °C), the reaction is kinetically controlled. The hydroxyl group's proximity to the incomi

kJ/mol). Consequently, o-phenolsulfonic acid forms rapidly as the major product[3][4].

Thermodynamic Control (Para-Isomer): Sulfonation is a reversible process. By elevating the reaction temperature to 100–110 °C, the system gains

hindered ortho-isomer reverts to phenol and sulfuric acid, which then re-react to form the thermodynamically more stable p-phenolsulfonic acid[1][4

To synthesize sodium p-hydroxybenzenesulphonate, our protocol intentionally bypasses the kinetic product by enforcing high-temperature thermod

Experimental Protocol: Synthesis and Downstream Processing
Phase 1: Sulfonation (Thermodynamic Control)
Objective: Drive the reversible sulfonation equilibrium entirely toward the para-isomer.

Apparatus Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a thermometer. Purge the syste

Reagent Loading: Add 94.1 g (1.0 mol) of molten phenol to the flask.

Electrophile Addition: While stirring vigorously, add 104 g (1.06 mol) of concentrated sulfuric acid (96–98%) dropwise. Causality Note: The addition 

formation of bis(hydroxyphenyl) sulfone byproducts[3].

Thermodynamic Equilibration: Heat the mixture to 100–110 °C using an oil bath and maintain this temperature for 5–6 hours. This extended heating

thermodynamically stable p-phenolsulfonic acid[1][3].

Phase 2: Neutralization and Salt Exchange
Objective: Selectively neutralize the product and remove excess unreacted sulfuric acid without co-precipitating sodium sulfate.

Direct neutralization with sodium hydroxide (NaOH) is problematic because the unreacted sulfuric acid will form highly soluble sodium sulfate, which i

intermediate method is utilized[5].
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Quenching: Cool the reaction mixture to 90 °C and carefully dilute with 200 mL of distilled water.

Calcium Precipitation: Slowly add calcium hydroxide (Ca(OH)₂) until the pH reaches 7.0. This neutralizes both the p-phenolsulfonic acid and the ex

(CaSO₄).

Primary Filtration: Filter the hot mixture to remove the CaSO₄ byproduct, yielding a purified aqueous solution of calcium p-phenolsulfonate[5].

Salt Exchange: To the filtrate, add a stoichiometric amount of sodium carbonate (Na₂CO₃). This triggers a rapid salt exchange, precipitating calcium

Secondary Filtration & Crystallization: Filter out the CaCO₃ and concentrate the filtrate under reduced pressure. Cool the concentrated solution to in

Drying: Filter and wash the white crystals with cold ethanol, then dry under vacuum at 120 °C to yield the anhydrous salt (moisture content drops to
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Reaction workflow showing thermodynamic control and neutralization to yield the target sodium salt.

Analytical Characterization
Rigorous characterization is essential to confirm the regioselectivity (absence of the ortho-isomer) and the purity of the synthesized salt.

Nuclear Magnetic Resonance (NMR): ¹H NMR (DMSO-d₆) is highly diagnostic for the para-substitution pattern. The aromatic protons exhibit a class

confirming the symmetry of the 1,4-disubstituted benzene ring.
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Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis confirms the presence of the key functional groups. The sulfonate group (S=O) exh

respectively. The aromatic C=C stretching is observed at 1655 cm⁻¹, and a broad band >3100 cm⁻¹ corresponds to the phenolic -OH stretch[7].

Ultraviolet-Visible Spectroscopy (UV-Vis): The UV-Vis spectrum of the compound is highly pH-dependent due to the deprotonation of the phenolic h

Upon raising the pH to 10, the formation of the phenoxide ion causes a bathochromic shift to 254 nm[8].

Data Presentation
Table 1: Summary of Characterization Data for Sodium p-hydroxybenzenesulphonate

Analytical Method Key Observations / Spectral Peaks

¹H NMR (DMSO-d₆) δ 6.79 (d, 2H), 7.48 (d, 2H)

FTIR 1200 cm⁻¹, 1037 cm⁻¹

FTIR 1655 cm⁻¹

UV-Vis λmax = 231 nm (pH 6) → 254 nm (pH 10)

Melting Point > 300 °C

Solubility Soluble in water (24g/100mL), hot alcohol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in

science and industry.

Contact

Address: 

Ontario, C

Phone: (6

Email: inf

Contact our Ph.D. Support Team for a compatibilit

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pdf.benchchem.com/74/Controlling_ortho_vs_para_sulfonation_of_phenol_with_temperature.pdf
https://pdf.benchchem.com/74/Theoretical_Insights_into_the_Reaction_Mechanisms_of_O_Phenolsulfonic_Acid_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Byproducts_formed_during_the_sulfonation_of_phenol.pdf
https://www.smolecule.com/products/s580250
https://prepchem.com/phenolsulfonic-acid/
https://patents.google.com/patent/US4666636A/en
https://www.researchgate.net/publication/333082284_Growth_solvent_effect_optical_and_electrical_properties_of_sodium_4-hydroxybenzenesulfonate_dihydrate
https://pubs.acs.org/doi/pdf/10.1021/jo00877a033
https://www.benchchem.com/product/b3028714/docs#synthesis-and-characterization-of-sodium-p-hydroxybenzenesulphonate-a-technical-guide
https://www.benchchem.com/product/b3028714/docs#synthesis-and-characterization-of-sodium-p-hydroxybenzenesulphonate-a-technical-guide
https://www.benchchem.com/product/b3028714?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

